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Compound of Interest

Compound Name: L-Palmitoylcarnitine TFA

Cat. No.: B8139575 Get Quote

For researchers in cellular metabolism, cardiovascular disease, and drug development, L-

Palmitoylcarnitine is a crucial long-chain acylcarnitine. Its trifluoroacetate (TFA) salt is a

common formulation used in research. The purity and quality of this reagent are paramount for

obtaining reliable and reproducible experimental results. This guide provides a comparative

overview of commercially available L-Palmitoylcarnitine TFA, based on publicly available

data.

Disclaimer: Direct, independent comparative studies of L-Palmitoylcarnitine TFA from

different commercial suppliers are not readily available in the public domain. This guide is

based on the product information provided by the suppliers. For critical applications,

researchers are strongly encouraged to perform their own in-house quality control and

validation.

Commercial Supplier Overview
Several chemical suppliers offer L-Palmitoylcarnitine TFA for research purposes. The

following table summarizes the key specifications advertised by some of the prominent

vendors.
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Supplier Product Name Purity Specification
Analytical
Method(s) Cited

GlpBio
L-Palmitoylcarnitine

TFA
>98.00%[1]

Not explicitly stated

for purity

determination on the

product page.

Cambridge Bioscience

(distributing for

MedChemExpress)

L-Palmitoylcarnitine

(TFA)
98.0%[2]

Not explicitly stated

for purity

determination on the

product page.

LabSolutions
L-Palmitoylcarnitine

TFA
Not specified Not specified

It is important to note that while suppliers often provide a purity percentage, the analytical

method used to determine this purity is not always disclosed on the product webpage. For

detailed information, requesting a Certificate of Analysis (CoA) for a specific lot is

recommended.

Key Quality Attributes and Recommended Analytical
Methods
To ensure the quality and performance of L-Palmitoylcarnitine TFA, researchers should

consider the following parameters and the analytical techniques to assess them:

Purity and Impurity Profile: The presence of impurities, such as other acylcarnitines, free

palmitic acid, or residual solvents, can significantly impact experimental outcomes.

Recommended Analytical Method: High-Performance Liquid Chromatography coupled

with Mass Spectrometry (HPLC-MS) is the gold standard for separating and identifying L-

Palmitoylcarnitine from potential impurities. Nuclear Magnetic Resonance (NMR)

spectroscopy can also provide valuable information on the structural integrity and purity of

the compound.
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Identity Confirmation: Verifying the chemical structure of the purchased compound is a

critical first step.

Recommended Analytical Method: Mass Spectrometry (MS) will confirm the correct

molecular weight. 1H and 13C NMR spectroscopy will confirm the chemical structure.

Stability and Storage: L-Palmitoylcarnitine TFA is susceptible to hydrolysis. Proper storage

is crucial to maintain its integrity.

Supplier Recommendations: Most suppliers recommend storing the compound at -20°C.

Verification: Stability can be assessed over time by re-analyzing the purity of a stored

sample using HPLC-MS.

Experimental Protocols for Quality Assessment
For laboratories equipped with analytical instrumentation, the following outlines a general

workflow for the in-house quality control of commercially sourced L-Palmitoylcarnitine TFA.

HPLC-MS for Purity Analysis
This method is designed to separate L-Palmitoylcarnitine TFA from potential impurities and

confirm its identity.

Instrumentation:

High-Performance Liquid Chromatography (HPLC) system

Mass Spectrometer (e.g., Triple Quadrupole or Orbitrap)

Materials:

L-Palmitoylcarnitine TFA sample

HPLC-grade water

HPLC-grade acetonitrile

Formic acid (or other suitable mobile phase modifier)
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HPLC column (e.g., C18 reverse-phase)

Procedure:

Sample Preparation: Prepare a stock solution of L-Palmitoylcarnitine TFA in a suitable

solvent (e.g., methanol or DMSO) at a known concentration. Further dilute to a working

concentration for injection.

Chromatographic Separation:

Use a reverse-phase C18 column.

Employ a gradient elution with mobile phase A (e.g., water with 0.1% formic acid) and

mobile phase B (e.g., acetonitrile with 0.1% formic acid).

A typical gradient might be: 0-2 min, 5% B; 2-15 min, 5-95% B; 15-20 min, 95% B; 20-21

min, 95-5% B; 21-25 min, 5% B.

Set the flow rate to a suitable value (e.g., 0.3 mL/min).

The column temperature should be maintained (e.g., 40°C).

Mass Spectrometry Detection:

Use an electrospray ionization (ESI) source in positive ion mode.

Monitor for the [M+H]+ ion of L-Palmitoylcarnitine.

For quantitative analysis, a standard curve should be generated.

NMR Spectroscopy for Structural Confirmation
NMR provides detailed structural information.

Instrumentation:

NMR Spectrometer (e.g., 400 MHz or higher)

Materials:
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L-Palmitoylcarnitine TFA sample

Deuterated solvent (e.g., Methanol-d4, DMSO-d6)

Procedure:

Sample Preparation: Dissolve a sufficient amount of the L-Palmitoylcarnitine TFA in the

chosen deuterated solvent.

Data Acquisition: Acquire 1H and 13C NMR spectra.

Data Analysis: Compare the obtained spectra with known spectra of L-Palmitoylcarnitine to

confirm the structure and identify any potential impurities.

Signaling Pathway and Experimental Workflow
Diagrams
To aid in understanding the context of L-Palmitoylcarnitine's function and the workflow for its

analysis, the following diagrams are provided.
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Caption: Role of L-Palmitoylcarnitine in Fatty Acid Metabolism.
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QC Workflow for L-Palmitoylcarnitine TFA

Receive Commercial L-Palmitoylcarnitine TFA
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Caption: Quality Control Workflow for Commercial Reagents.

Conclusion and Recommendations
While a direct comparison of commercial L-Palmitoylcarnitine TFA based on independent

experimental data is not currently possible from public information, researchers can make

informed decisions by considering the supplier's reputation, requesting lot-specific Certificates

of Analysis, and, most importantly, performing in-house validation. The implementation of a
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rigorous quality control workflow, including techniques like HPLC-MS and NMR, is the most

effective way to ensure the reliability of experimental data when using this and other critical

research reagents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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